1-(1-phenyl-1H-tetrazol-5-yl)-4-(pyridin-2-yl)piperazine

• IUPAC Name: 1-(1-phenyltetrazol-5-yl)-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C16H17N7/c1-2-6-14(7-3-1)23-16(18-19-20-23)22-12-10-21(11-13-22)15-8-4-5-9-17-15/h1-9H,10-13H2
• InChI Key: KEGBWVHCLZSJSU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C16H17N7
• Molecular Weight: 307.35 g/mol

Description

1-(1-phenyl-1H-tetrazol-5-yl)-4-(pyridin-2-yl)piperazine, also known as PTPP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of tetrazole-containing piperazines, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Antimicrobial Agents

A novel series of thiazolidinone derivatives, including compounds with a structural motif related to 1-(1-phenyl-1H-tetrazol-5-yl)-4-(pyridin-2-yl)piperazine, have been synthesized and evaluated for their antimicrobial activity. These compounds were tested against a panel of bacteria and fungi, showcasing promising antimicrobial properties. The study underscores the potential of such compounds in addressing the need for new antimicrobial agents due to the rising threat of antibiotic resistance (Patel et al., 2012).

Cancer Research

Research has delved into the synthesis and evaluation of novel compounds with structures akin to this compound for their anticancer activities. Studies have explored their effects on various cancer cell lines, including prostate cancer cells. The design of these molecules aims to enhance biological activity by hybridizing the core structure with other heterocycles, demonstrating the compound's versatility in anticancer research (Demirci & Demirbas, 2019).

Enzyme Inhibition

The discovery of piperazine derivatives as potent inhibitors of enzymes like soluble epoxide hydrolase (sEH) highlights another area of application. These inhibitors are essential for developing therapeutics targeting cardiovascular diseases, pain, and inflammatory conditions. The triazine moiety, part of the compound's structure, is crucial for achieving high potency and selectivity, indicating the potential of these molecules in therapeutic development (Thalji et al., 2013).

Anticancer Activities of Mannich Bases

The synthesis and evaluation of Mannich bases derived from this compound analogs have shown moderate cytotoxic activity against prostate cancer cell lines. This research avenue demonstrates the compound's adaptability in creating new anticancer agents through structural modifications, indicating its broad utility in medicinal chemistry (Demirci & Demirbas, 2019).